Cas no 1361876-62-1 (3-Chloro-5-(3,4-dichlorophenyl)-2-methoxypyridine)

• Product Name: 3-Chloro-5-(3,4-dichlorophenyl)-2-methoxypyridine
• CAS No: 1361876-62-1
• MF: C₁₂H₈Cl₃NO
• MW: 288.557020187378
• CID: 4925959
• Update Time: 2025-07-21

3-Chloro-5-(3,4-dichlorophenyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(3,4-dichlorophenyl)-2-methoxypyridine

• Inchi： 1S/C12H8Cl3NO/c1-17-12-11(15)5-8(6-16-12)7-2-3-9(13)10(14)4-7/h2-6H,1H3
• InChI Key： PKOIRNOFQHYWRZ-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C1C=CC(=C(C=1)Cl)Cl)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 254
• XLogP3: 4.7
• Topological Polar Surface Area: 22.1

Additional information on 3-Chloro-5-(3,4-dichlorophenyl)-2-methoxypyridine

Introduction to 3-Chloro-5-(3,4-dichlorophenyl)-2-methoxypyridine (CAS No. 1361876-62-1)

3-Chloro-5-(3,4-dichlorophenyl)-2-methoxypyridine, identified by its CAS number 1361876-62-1, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic aromatic molecule has garnered attention due to its versatile structural properties and potential applications in drug discovery and material science. The compound's unique arrangement of functional groups, including a chloro substituent at the 3-position, a methoxy group at the 2-position, and a 3,4-dichlorophenyl moiety at the 5-position, makes it a promising candidate for further exploration.

The< strong>3-Chloro-5-(3,4-dichlorophenyl)-2-methoxypyridine molecule exhibits a distinct chemical profile that has intrigued researchers across various disciplines. Its pyridine core provides a stable scaffold for further derivatization, while the presence of multiple halogen atoms enhances its reactivity in synthetic chemistry. This reactivity has been leveraged in the development of novel intermediates for pharmaceutical synthesis, where such compounds often serve as key building blocks in the construction of more complex molecules.

In recent years, there has been a surge in research focused on developing new methodologies for constructing nitrogen-containing heterocycles, which are prevalent in many bioactive compounds. The< strong>3-Chloro-5-(3,4-dichlorophenyl)-2-methoxypyridine structure aligns well with this trend, offering a platform for exploring novel synthetic pathways. For instance, the chloro and methoxy groups provide convenient handles for nucleophilic substitution reactions, allowing for the introduction of diverse functional groups at strategic positions within the molecule.

One of the most compelling aspects of< strong>3-Chloro-5-(3,4-dichlorophenyl)-2-methoxypyridine is its potential role in medicinal chemistry. The compound's structural features suggest that it may interact with biological targets in ways that could lead to therapeutic effects. While specific applications are still under investigation, preliminary studies have hinted at its potential utility in addressing various medical conditions. The dichlorophenyl group, in particular, has been associated with bioactivity in several known pharmaceuticals, further validating its importance as a structural motif.

The synthesis of< strong>3-Chloro-5-(3,4-dichlorophenyl)-2-methoxypyridine presents an interesting challenge due to the need to precisely control the regioselectivity of functional group transformations. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve this goal. These methods not only enhance yield but also improve the overall efficiency of the synthetic process, making it more amenable to large-scale production if needed.

In addition to its pharmaceutical relevance, CAS No. 1361876-62-1 has shown promise in material science applications. The compound's ability to form stable complexes with other molecules makes it a valuable candidate for developing new materials with tailored properties. For example, it could be used to create ligands for metal-organic frameworks (MOFs) or to design novel organic semiconductors. The versatility of this compound underscores its importance beyond traditional pharmaceutical applications.

The latest research on< strong>3-Chloro-5-(3,4-dichlorophenyl)-2-methoxypyridine has revealed several exciting findings. Studies have demonstrated that modifications to the substituents on the pyridine ring can significantly alter the compound's biological activity. This finding opens up new avenues for designing derivatives with enhanced efficacy and reduced side effects. Furthermore, computational studies have been instrumental in predicting the three-dimensional structure of these derivatives and understanding their interactions with biological targets.

The development of high-throughput screening methods has also contributed to the exploration of< strong>CAS No. 1361876-62-1. These methods allow researchers to rapidly test large libraries of compounds for their biological activity against various targets. Such screens have identified several promising candidates that warrant further investigation. The integration of machine learning algorithms into these screening processes has further accelerated the discovery pipeline by predicting potential hits based on structural features alone.

In conclusion,< strong>3-Chloro-5-(3,4-dichlorophenyl)-2-methoxypyridine, with its CAS number 1361876-62-1, represents a fascinating compound with diverse applications in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop new drugs and advanced materials. As our understanding of its properties continues to grow, so too will its potential contributions to science and industry.